Cas no 1140240-18-1 (2-Bromo-6,7-dihydro-5H-cyclopentabpyridine)

2-Bromo-6,7-dihydro-5H-cyclopentabpyridine is a brominated heterocyclic compound featuring a fused cyclopentane-pyridine structure. This intermediate is particularly valuable in pharmaceutical and agrochemical synthesis due to its reactive bromine substituent, which facilitates further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The saturated cyclopentane ring enhances stability while maintaining compatibility with diverse reaction conditions. Its rigid scaffold is useful for constructing complex molecular architectures, making it a versatile building block in medicinal chemistry. High purity and well-defined reactivity ensure consistent performance in nucleophilic substitution and metal-catalyzed transformations. Suitable for research and industrial applications requiring precise bromine-directed modifications.
2-Bromo-6,7-dihydro-5H-cyclopentabpyridine structure
1140240-18-1 structure
Product Name:2-Bromo-6,7-dihydro-5H-cyclopentabpyridine
CAS No:1140240-18-1
MF:C8H8BrN
MW:198.059821128845
MDL:MFCD11870046
CID:4782158
PubChem ID:97627435
Update Time:2026-02-27

2-Bromo-6,7-dihydro-5H-cyclopentabpyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6,7-dihydro-5H-cyclopenta[b]pyridine
    • Brc1ccc2CCCc2n1
    • 1140240-18-1
    • CS-0199277
    • SCHEMBL22852086
    • BS-45324
    • F74521
    • 2-bromo-5H,6H,7H-cyclopenta[b]pyridine
    • MFCD11870046
    • SY246969
    • 2-Bromo-6,7-dihydro-5H-cyclopentabpyridine
    • MDL: MFCD11870046
    • Inchi: 1S/C8H8BrN/c9-8-5-4-6-2-1-3-7(6)10-8/h4-5H,1-3H2
    • InChI Key: UIEJOGLUJIGKKR-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C2C(CCC2)=N1

Computed Properties

  • Exact Mass: 196.98401g/mol
  • Monoisotopic Mass: 196.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12.9

2-Bromo-6,7-dihydro-5H-cyclopentabpyridine Pricemore >>

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Additional information on 2-Bromo-6,7-dihydro-5H-cyclopentabpyridine

2-Bromo-6,7-dihydro-5H-cyclopentabpyridine: A Comprehensive Overview

2-Bromo-6,7-dihydro-5H-cyclopentabpyridine, also known by its CAS number CAS No. 1140240-18-1, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic structures, specifically a cyclopentabpyridine derivative, which makes it highly interesting for researchers in the fields of organic synthesis and drug discovery.

The structure of 2-Bromo-6,7-dihydro-5H-cyclopentabpyridine is characterized by a fused bicyclic system consisting of a pyridine ring and a cyclohexene-like structure. The bromine atom at the 2-position introduces an electrophilic site, which can be exploited in various substitution reactions. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly those with bioactive properties.

Recent studies have highlighted the potential of cyclopentabpyridine derivatives in medicinal chemistry. For instance, researchers have explored the use of these compounds as templates for designing kinase inhibitors and other enzyme-targeting agents. The unique electronic properties of the bicyclic system allow for interactions with biological targets, making them promising candidates for drug development.

In terms of synthesis, 2-Bromo-6,7-dihydro-5H-cyclopentabpyridine can be prepared through a variety of methods, including cyclization reactions and ring-forming strategies. One notable approach involves the reaction of appropriately substituted bromopyridines with alkenes under thermal or catalytic conditions. This method not only ensures high yields but also provides access to structurally diverse derivatives.

The application of computational chemistry has further enhanced our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study the electronic structure and reactivity of cyclopentabpyridine derivatives. These studies have revealed that the bromine substituent plays a critical role in modulating the compound's reactivity and stability.

Moreover, recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound. By utilizing biocatalysts or environmentally friendly solvents, researchers have successfully reduced the environmental footprint associated with its production. Such approaches align with current trends toward sustainable chemical practices.

In conclusion, 2-Bromo-6,7-dihydro-5H-cyclopentabpyridine stands out as a versatile building block in organic synthesis. Its unique structure and reactivity make it an invaluable tool for chemists and pharmacologists alike. With ongoing research uncovering new applications and improved synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.

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